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Compound of Interest

Compound Name: Zirconyl chloride octahydrate

Cat. No.: B077467 Get Quote

Introduction

Zirconyl chloride octahydrate (ZrOCl₂·8H₂O) is a key water-soluble zirconium compound.[1]

[2] It serves as a primary precursor for the synthesis of various other zirconium compounds,

including zirconium dioxide, zirconium carbonate, and zirconium sulfate.[3][4] Its applications

are diverse, ranging from the preparation of antiperspirants and pigment toners to its use as a

rubber additive, a fiber treatment agent, and in the manufacturing of refractories, ceramics, and

glazes.[4][5] In analytical chemistry, it is used as a reagent, for instance, in the determination of

fluoride in water.[6] Given its tendency to hydrolyze in aqueous solutions, the preparation of a

stable standard solution requires a careful and precise protocol, often involving acidification to

ensure stability.

Safety Precautions

Zirconyl chloride octahydrate is classified as a hazardous substance and requires careful

handling in a controlled laboratory environment.[7] It is corrosive and can cause severe skin

burns and serious eye damage.[7][8][9] Inhalation may lead to respiratory tract irritation and

chemical burns.[8] Ingestion can cause severe damage to the digestive tract.[8]

Personal Protective Equipment (PPE) and Handling:

Engineering Controls: Always handle this chemical within a chemical fume hood to minimize

inhalation of dust.[7] Ensure adequate ventilation.[7]
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Eye/Face Protection: Wear appropriate safety glasses with side shields or chemical goggles.

[9]

Skin Protection: Wear suitable protective gloves and clothing to prevent skin contact.[7][9]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN

149 approved respirator.[7]

General Hygiene: Avoid breathing dust.[8] Do not ingest or inhale.[8] Handle in accordance

with good industrial hygiene and safety practices.[7] Keep the container tightly closed and

store in a dry, cool, and well-ventilated place.[7][10]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[7] Seek immediate medical attention.[7]

Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

plenty of water.[9][10] Immediate medical treatment is required.[10]

Ingestion: Rinse mouth. Do NOT induce vomiting.[9] Call a physician or poison control center

immediately.[7]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[8] Seek medical

attention if symptoms persist.[10]

Quantitative Data
The following table summarizes the key properties of Zirconyl Chloride Octahydrate.
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Property Value Reference(s)

Chemical Name Zirconyl chloride octahydrate [7]

Synonyms

Zirconium(IV) oxychloride

octahydrate,

Dichlorooxozirconium

octahydrate

[8][11][12]

CAS Number 13520-92-8 [11][12][13]

Molecular Formula ZrOCl₂·8H₂O [11][12]

Molecular Weight 322.25 g/mol [11][13]

Appearance
White to light yellow crystalline

powder or tetragonal crystals
[5][14]

Purity (Assay) ≥99.0% [6]

Solubility

Highly soluble in water,

methanol, and ethanol; slightly

soluble in HCl.

[1][3]

Experimental Protocol: Preparation of 0.1 M Zirconyl
Chloride Octahydrate Standard Solution
Objective: To prepare 1000 mL of a 0.1 M standard aqueous solution of Zirconyl Chloride
Octahydrate.

Materials:

Zirconyl Chloride Octahydrate (ZrOCl₂·8H₂O), ACS Reagent Grade

Concentrated Hydrochloric Acid (HCl)

Deionized or distilled water

1000 mL volumetric flask (Class A)
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250 mL beaker

Analytical balance (readable to 0.0001 g)

Glass stirring rod

Spatula

Wash bottle with deionized water

Magnetic stirrer and stir bar (optional)

Personal Protective Equipment (gloves, safety goggles, lab coat)

Calculations:

Determine the required mass of Zirconyl Chloride Octahydrate.

Molecular Weight (MW) of ZrOCl₂·8H₂O = 322.25 g/mol .[11][13]

Desired Molarity (M) = 0.1 mol/L.

Final Volume (V) = 1000 mL = 1.0 L.

Mass (g) = M × V × MW

Mass (g) = 0.1 mol/L × 1.0 L × 322.25 g/mol = 32.225 g.

Procedure:

Preparation: Put on all required personal protective equipment (lab coat, gloves, safety

goggles). Perform all steps in a chemical fume hood.

Weighing: Place the 250 mL beaker on the analytical balance and tare it. Carefully weigh out

approximately 32.225 g of Zirconyl Chloride Octahydrate into the beaker using a clean

spatula. Record the exact mass.

Dissolution: Add approximately 500 mL of deionized water to the beaker. To prevent

hydrolysis and ensure the resulting solution is clear, add 5-10 mL of concentrated
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hydrochloric acid to the water before or after adding the solid.[1][6] Place the beaker on a

magnetic stirrer with a stir bar and stir until the solid is completely dissolved. If a magnetic

stirrer is unavailable, stir manually with a glass rod. The solution should be clear to slightly

hazy.[14]

Transfer: Carefully transfer the dissolved solution from the beaker into the 1000 mL

volumetric flask.

Rinsing: Use the wash bottle to rinse the beaker, stirring rod, and stir bar (if used) with small

portions of deionized water, transferring all rinsings into the volumetric flask. This ensures

that the entire weighed amount of the solute is transferred. Repeat this rinsing step 2-3

times.

Dilution: Add deionized water to the volumetric flask until the bottom of the meniscus is level

with the calibration mark. Use a dropper or pipette for the final additions to avoid

overshooting the mark.

Mixing: Stopper the volumetric flask securely and invert it 15-20 times to ensure the solution

is homogeneous.

Labeling and Storage: Label the flask with the name of the solution (0.1 M Zirconyl
Chloride Octahydrate), the date of preparation, and your initials. Store in a cool, dry, and

well-ventilated place.[7]

Standardization (Recommended): For high-precision applications, it is recommended to

standardize the prepared solution. Zirconyl chloride octahydrate can be hygroscopic. A

common method is an indirect complexometric titration with a standardized EDTA solution.[6]

Visualized Workflow
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Workflow for Preparing Standard Zirconyl Chloride Solution

Step 1: Calculation
Calculate required mass of

ZrOCl₂·8H₂O.

Step 2: Weighing
Accurately weigh the calculated

mass in a beaker.

Proceed to

Step 3: Dissolution
Dissolve solid in acidified

deionized water (~500 mL H₂O + 5-10 mL HCl).

Proceed to

Step 4: Transfer
Quantitatively transfer the solution

to a 1000 mL volumetric flask.

Proceed to

Step 5: Dilution
Add deionized water to the

calibration mark.

Proceed to

Step 6: Homogenization
Stopper and invert the flask

15-20 times to mix thoroughly.

Proceed to

Step 7: Storage
Label and store the prepared

standard solution properly.

Final Step

Click to download full resolution via product page

Caption: Experimental workflow for preparing a standard solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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